Cas no 2227810-92-4 ((2R)-2-(4-methoxy-3-nitrophenyl)oxirane)

• Product Name: (2R)-2-(4-methoxy-3-nitrophenyl)oxirane
• CAS No: 2227810-92-4
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 6350857
• PubChem ID: 165865976
• Update Time: 2025-11-01

(2R)-2-(4-methoxy-3-nitrophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(4-methoxy-3-nitrophenyl)oxirane
• EN300-1801439
• 2227810-92-4

• Inchi： 1S/C9H9NO4/c1-13-8-3-2-6(9-5-14-9)4-7(8)10(11)12/h2-4,9H,5H2,1H3/t9-/m0/s1
• InChI Key： LGDCVSWKELZNPA-VIFPVBQESA-N
• SMILES： O1C[C@H]1C1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.6Ų

Additional information on (2R)-2-(4-methoxy-3-nitrophenyl)oxirane

Introduction to (2R)-2-(4-methoxy-3-nitrophenyl)oxirane and Its Significance in Modern Chemical Research

CAS No. 2227810-92-4 is a unique organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, specifically identified as (2R)-2-(4-methoxy-3-nitrophenyl)oxirane, represents a fascinating class of molecules known for their versatile applications in synthetic chemistry and drug development. The oxirane ring, a three-membered heterocycle containing an oxygen atom, is particularly noteworthy due to its reactivity and the potential it holds for creating complex molecular architectures.

The structural features of (2R)-2-(4-methoxy-3-nitrophenyl)oxirane make it an attractive candidate for various chemical transformations. The presence of both a methoxy group and a nitro group on the phenyl ring introduces distinct electronic properties, which can be exploited in designing molecules with specific biological activities. This compound's stereochemistry, indicated by the (R) configuration at the chiral center, further adds to its complexity and potential utility in enantioselective synthesis.

In recent years, there has been a surge in research focused on the development of novel oxirane derivatives as pharmacological agents. Oxiranes are known for their ability to undergo ring-opening reactions, which can be harnessed to form covalent bonds with biological targets such as enzymes and receptors. This property makes them invaluable in the design of probes and inhibitors for drug discovery.

One of the most compelling aspects of (2R)-2-(4-methoxy-3-nitrophenyl)oxirane is its potential application in the synthesis of protease inhibitors. Proteases play crucial roles in numerous biological pathways, and their inhibition is often a key strategy in developing therapeutic agents. The oxirane ring can be designed to interact specifically with the active site of a protease, leading to the formation of a stable covalent bond that disrupts the enzyme's function. This approach has been successfully employed in the development of antiviral and anticancer drugs.

Recent studies have also explored the use of oxirane derivatives as bioconjugation agents. These compounds can be functionalized to link therapeutic molecules to targeting ligands, enabling targeted delivery systems for drugs. The reactivity of the oxirane ring allows for precise control over the attachment points, ensuring that the therapeutic agent is delivered to its intended target with minimal off-target effects.

The methoxy and nitro groups in (2R)-2-(4-methoxy-3-nitrophenyl)oxirane contribute to its unique electronic properties, which can be fine-tuned to achieve desired biological activities. For instance, the electron-withdrawing nature of the nitro group can enhance binding affinity to certain biological targets, while the electron-donating methoxy group can influence solubility and metabolic stability. This balance of functional groups makes it an ideal candidate for further derivatization and optimization.

Advances in computational chemistry have also played a significant role in understanding the behavior of (2R)-2-(4-methoxy-3-nitrophenyl)oxirane. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. This information is crucial for designing molecules with enhanced efficacy and reduced toxicity. By leveraging these computational tools, scientists can accelerate the drug discovery process and bring new therapies to market more quickly.

The synthesis of complex organic molecules like (2R)-2-(4-methoxy-3-nitrophenyl)oxirane remains a challenging yet rewarding endeavor. Traditional synthetic routes often require multiple steps and careful optimization to achieve high yields and purity. However, recent advancements in synthetic methodology have made it possible to construct such molecules more efficiently. Techniques such as transition metal-catalyzed reactions and flow chemistry have significantly improved the scalability and reproducibility of complex syntheses.

In conclusion, CAS No. 2227810-92-4 represents a promising compound with diverse applications in chemical biology and pharmaceutical research. The unique structural features of (2R)-2-(4-methoxy-3-nitrophenyl)oxirane, including its stereochemistry and functional groups, make it an ideal candidate for further exploration. As research continues to uncover new applications for oxirane derivatives, compounds like this are poised to play a critical role in the development of next-generation therapeutics.